Cas no 530080-20-7 (Benzene, 1-bromo-4-[(fluoromethyl)thio]-)

• Product Name: Benzene, 1-bromo-4-[(fluoromethyl)thio]-
• CAS No: 530080-20-7
• MF: C₇H₆BrFS
• MW: 221.089943408966
• CID: 4460332
• PubChem ID: 85832334
• Update Time: 2025-04-24

Benzene, 1-bromo-4-[(fluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(fluoromethyl)thio]-
• 1-bromo-4-[(fluoromethyl)sulfanyl]benzene
• 530080-20-7
• SCHEMBL14821022
• 1-Bromo-4-(fluoromethyl)sulfanylbenzene

• Inchi： 1S/C7H6BrFS/c8-6-1-3-7(4-2-6)10-5-9/h1-4H,5H2
• InChI Key： QQNYRBOOKDNKTK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(SCF)C=C1

Computed Properties

• Exact Mass: 219.93576Da
• Monoisotopic Mass: 219.93576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų